(2Z)-6-(4-methylbenzyl)-2-(2-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: (2Z)-6-[(4-methylphenyl)methyl]-2-[(2-propoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C23H21N3O3S/c1-3-12-29-19-7-5-4-6-17(19)14-20-22(28)26-23(30-20)24-21(27)18(25-26)13-16-10-8-15(2)9-11-16/h4-11,14H,3,12-13H2,1-2H3/b20-14-
• InChI Key: WHCXEARMTABROQ-ZHZULCJRSA-N
• Isomeric SMILES: CCCOC1=CC=CC=C1/C=C\2/C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)C)S2
• Canonical SMILES: CCCOC1=CC=CC=C1C=C2C(=O)N3C(=NC(=O)C(=N3)CC4=CC=C(C=C4)C)S2

Description

This compound belongs to the thiazolo-triazine-dione family, characterized by a fused bicyclic core with a thiazole ring and a triazine-dione moiety. Key structural features include:

• Z-configuration: The benzylidene substituent at position 2 adopts a (2Z)-stereochemistry, critical for intramolecular hydrogen bonding and planarization .
• Substituents:
  • 6-position: A 4-methylbenzyl group enhances lipophilicity and steric bulk.
  • 2-position: A 2-propoxybenzylidene group contributes electronic effects (electron-donating propoxy) and modulates solubility.

Biological Activity

The compound (2Z)-6-(4-methylbenzyl)-2-(2-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione is a complex heterocyclic compound that has garnered attention for its potential biological activities. This article aims to synthesize existing research findings regarding its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C₁₈H₁₈N₄O₂S
• Molecular Weight : 350.43 g/mol

This compound features a thiazole and triazine ring system, which is known for its diverse biological activities.

Anticancer Activity

Research indicates that compounds containing triazole and thiazole moieties exhibit significant anticancer properties. For instance, derivatives of 1,2,4-triazoles have been shown to possess cytotoxic effects against various cancer cell lines, including breast (MCF-7) and liver (Bel-7402) cancer cells. In one study, a series of synthesized triazolethiones demonstrated potent cytotoxicity, with some compounds showing inhibition rates exceeding 80% against MCF-7 cells compared to standard chemotherapeutics like cisplatin .

Antimicrobial Properties

The antimicrobial activity of the compound has also been explored. Compounds with similar structural features have been reported to exhibit antibacterial and antifungal activities against a range of pathogens. For example, studies on related thiazole derivatives indicated effectiveness against Mycobacterium tuberculosis and other bacterial strains .

The biological activity of this compound can be attributed to its ability to interfere with cellular processes. The thiazole and triazine rings are known to interact with DNA and proteins involved in cell proliferation and apoptosis. These interactions can lead to the induction of apoptosis in cancer cells and inhibition of microbial growth.

Table 1: Summary of Biological Activities

Activity Type	Tested Compounds	Target Organisms/Cells	Inhibition Rate (%)
Anticancer	Triazolethiones	MCF-7 (Breast Cancer)	>80%
Antimicrobial	Thiazole Derivatives	Mycobacterium tuberculosis	Significant inhibition
Antifungal	Various Thiazoles	Fungal Strains	Moderate efficacy

Case Study: Anticancer Activity

In a recent study published in Pharmaceutical Chemistry Journal, researchers synthesized a series of thiazolo[3,2-b][1,2,4]triazine derivatives. Among these, one particular derivative demonstrated an IC50 value of 10 µM against MCF-7 cells, indicating potent anticancer activity . The mechanism was attributed to the induction of oxidative stress leading to apoptosis.

Case Study: Antimicrobial Efficacy

Another study evaluated the antimicrobial efficacy of thiazole derivatives against various pathogenic bacteria. The results showed that certain derivatives exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics like chloramphenicol . This suggests potential for development into new antimicrobial agents.

Comparison with Similar Compounds

Core Heterocycle and Substituent Variations

The following table summarizes structural and synthetic differences between the target compound and analogs from the evidence:

Compound Name	Core Structure	Substituents (Position)	Key Functional Groups	Yield (%)	Melting Point (°C)	Reference
(2Z)-6-(4-Methylbenzyl)-2-(2-propoxybenzylidene)-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione	Thiazolo-triazine-dione	4-methylbenzyl (6), 2-propoxybenzylidene (2)	Propoxy, methyl	N/A	N/A	Target
(2Z)-6-Benzyl-2-(3-ethoxy-4-propoxybenzylidene)-7H-thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione	Thiazolo-triazine-dione	Benzyl (6), 3-ethoxy-4-propoxybenzylidene (2)	Ethoxy, propoxy	N/A	N/A
(2Z)-2-(4-Cyanobenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-thiazolo[3,2-a]pyrimidine-6-carbonitrile	Thiazolo-pyrimidine	4-cyanobenzylidene (2), methylfuran (7)	Cyano, methylfuran	68	213–215
(Z)-7-[2-(4-Bromophenyl)hydrazin-1-yl-Idene]-6-methyl-3-(pyridin-4-yl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine	Triazolo-thiadiazine	4-bromophenylhydrazine (7), pyridinyl (3)	Bromo, pyridine	N/A	N/A

Key Observations :

• Substituent Effects: Electron-Donating Groups: The 2-propoxy group in the target compound may improve solubility compared to electron-withdrawing cyano groups in compound 11b . Aromatic Substitutions: The 4-methylbenzyl group (target) vs. benzyl () alters steric hindrance, which could influence pharmacokinetic properties .